6-Iodo-2-propylpyridin-3-ol

• Molecular Formula: C8H10INO
• Molecular Weight: 263.08 g/mol
• IUPAC Name: 6-iodo-2-propylpyridin-3-ol
• InChI: InChI=1S/C8H10INO/c1-2-3-6-7(11)4-5-8(9)10-6/h4-5,11H,2-3H2,1H3
• InChI Key: NPNFVSUTZXQUAV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=N1)I)O

Description

6-Iodo-2-propylpyridin-3-ol is a useful research compound. Its molecular formula is C8H10INO and its molecular weight is 263.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Propylpyridin-3-ol (2.42 g, 17.7 mmol) was dissolved in ethanol (40 mL) and water (10 mL). Iodine (4.71 g, 18.6 mmol) was added thereto under ice-cold conditions, and stirred for 2 hours. Then, the mixture was stirred at room temperature for 4 hours. After completion of the reaction, ethanol was concentrated in vacuo and extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, and concentrated in vacuo. The obtained residue was purified using column chromatography (hexane/ethyl acetate), and 6-iodo-2-propylpyridin-3-ol (2.80 g, yield 60%) was obtained as a yellow oil.